Cas no 1261927-50-7 (5-(4-Fluoro-3-methylphenyl)-2-methoxynicotinic acid)

5-(4-Fluoro-3-methylphenyl)-2-methoxynicotinic acid is a fluorinated nicotinic acid derivative with a methoxy substituent at the 2-position and a 4-fluoro-3-methylphenyl group at the 5-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural features, which may enhance binding affinity and metabolic stability. The fluorine atom and methyl group on the phenyl ring can influence electronic and steric properties, while the methoxy group may modulate solubility and reactivity. Its well-defined structure makes it a valuable intermediate for synthesizing biologically active molecules, particularly in the development of kinase inhibitors or other targeted therapeutics. The compound is typically characterized by HPLC, NMR, and mass spectrometry for purity verification.

5-(4-Fluoro-3-methylphenyl)-2-methoxynicotinic acid structure

1261927-50-7 structure

Product Name:5-(4-Fluoro-3-methylphenyl)-2-methoxynicotinic acid

CAS No:1261927-50-7

MF:C₁₄H₁₂FNO₃

MW:261.248387336731

MDL:MFCD18317049

CID:2764017

PubChem ID:53222874

Update Time:2025-06-09

5-(4-Fluoro-3-methylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18317049
- 5-(4-Fluoro-3-methylphenyl)-2-methoxynicotinic acid, 95%
- DTXSID30687207
- 5-(4-FLUORO-3-METHYLPHENYL)-2-METHOXYNICOTINIC ACID
- 1261927-50-7
- 5-(4-Fluoro-3-methylphenyl)-2-methoxynicotinic acid
- MDL： MFCD18317049
- Inchi： 1S/C14H12FNO3/c1-8-5-9(3-4-12(8)15)10-6-11(14(17)18)13(19-2)16-7-10/h3-7H,1-2H3,(H,17,18)
- InChI Key： VQUKDWATJWSRSJ-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C)C1C=NC(=C(C(=O)O)C=1)OC

Computed Properties

Exact Mass: 261.08012141Da
Monoisotopic Mass: 261.08012141Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 59.4Å²

5-(4-Fluoro-3-methylphenyl)-2-methoxynicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB323575-5 g	5-(4-Fluoro-3-methylphenyl)-2-methoxynicotinic acid, 95%; .	1261927-50-7	95%	5g	€1159.00	2023-06-21
abcr	AB323575-5g	5-(4-Fluoro-3-methylphenyl)-2-methoxynicotinic acid, 95%; .	1261927-50-7	95%	5g	€1159.00	2024-06-08

5-(4-Fluoro-3-methylphenyl)-2-methoxynicotinic acid Related Literature

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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Additional information on 5-(4-Fluoro-3-methylphenyl)-2-methoxynicotinic acid

Comprehensive Overview of 5-(4-Fluoro-3-methylphenyl)-2-methoxynicotinic acid (CAS No. 1261927-50-7)

5-(4-Fluoro-3-methylphenyl)-2-methoxynicotinic acid (CAS No. 1261927-50-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique nicotinic acid backbone and fluoro-methylphenyl substitution, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The growing interest in 5-(4-Fluoro-3-methylphenyl)-2-methoxynicotinic acid is reflected in its frequent mentions in scientific literature and patent filings. Researchers are particularly intrigued by its potential applications in developing small-molecule inhibitors and kinase modulators, which are pivotal in treating conditions like cancer and autoimmune diseases. The compound's methoxy and fluoro functional groups enhance its binding affinity and metabolic stability, making it a preferred choice for medicinal chemistry projects.

In the context of green chemistry and sustainable synthesis, CAS No. 1261927-50-7 has also been explored for its compatibility with eco-friendly reaction conditions. Recent studies highlight its utility in catalyzed cross-coupling reactions, which minimize waste and reduce the need for hazardous reagents. This aligns with the broader industry trend toward environmentally benign manufacturing processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's role in precision agriculture. As the demand for crop protection agents with minimal environmental impact rises, 5-(4-Fluoro-3-methylphenyl)-2-methoxynicotinic acid has been investigated as a precursor for novel herbicides and fungicides. Its structural versatility allows for the design of compounds that target specific plant pathogens while sparing beneficial organisms, addressing the global push for sustainable farming solutions.

From a commercial perspective, the compound's supply chain and synthetic scalability are frequently discussed topics. Manufacturers are optimizing routes to produce CAS No. 1261927-50-7 at scale, ensuring consistent quality for research and industrial applications. Analytical methods such as HPLC and NMR are routinely employed to verify its purity, a critical factor for end-users in the pharmaceutical sector.

In summary, 5-(4-Fluoro-3-methylphenyl)-2-methoxynicotinic acid represents a convergence of innovation in drug development, sustainable chemistry, and agrochemical advancement. Its multifaceted applications and alignment with contemporary scientific priorities ensure its relevance in ongoing and future research endeavors.